Cas no 127852-33-9 (2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol)
127852-33-9 structure
Product Name:2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol
CAS No:127852-33-9
MF:C7H15NO4
MW:177.198302507401
CID:2005754
PubChem ID:10986823
Update Time:2025-04-21
2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol Chemical and Physical Properties
Names and Identifiers
-
- 2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol
- alpha-7-deoxyhomomannojirimycin
- (2R,3R,4R,5R,6R)-2-(Hydroxymethyl)-6-methyl-3,4,5-piperidinetriol
- SCHEMBL15599046
- 127852-33-9
- DTXSID701168640
-
- Inchi： 1S/C7H15NO4/c1-3-5(10)7(12)6(11)4(2-9)8-3/h3-12H,2H2,1H3
- InChI Key： ZEWFPWKROPWRKE-UHFFFAOYSA-N
- SMILES： CC1C(O)C(O)C(O)C(CO)N1
Computed Properties
- Exact Mass: 177.10010796Da
- Monoisotopic Mass: 177.10010796Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 93Ų
2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
127852-33-9 (2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol) Related Products
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